Cas no 949153-28-0 (Ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate 2,2,2-trifluoroacetate)

• Product Name: Ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate 2,2,2-trifluoroacetate
• CAS No: 949153-28-0
• MF: C₁₃H₂₀F₃NO₄
• MW: 311.297414779663
• CID: 4728800
• Update Time: 2023-08-16

Ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate 2,2,2-trifluoroacetate
• WEHAQUSGWZKIQB-UHFFFAOYSA-N
• AX8320570
• ethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate trifluoroacetate

• Inchi： 1S/C11H19NO2.C2HF3O2/c1-2-14-9(13)10-3-6-11(12,7-4-10)8-5-10;3-2(4,5)1(6)7/h2-8,12H2,1H3;(H,6,7)
• InChI Key： WEHAQUSGWZKIQB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(CC)C(C12CCC(CC1)(CC2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 89.6